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Compound of Interest

Compound Name: 4-(3-Methoxyphenyl)piperidine

Cat. No.: B1366445 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-(3-Methoxyphenyl)piperidine for

Research and Development Professionals

Introduction: Contextualizing the Compound
In the landscape of medicinal chemistry and drug development, piperidine scaffolds are

ubiquitous, forming the core of numerous therapeutic agents. 4-(3-Methoxyphenyl)piperidine
is a valuable synthetic intermediate, offering a versatile platform for the creation of novel

molecules targeting a range of biological pathways. Its structure, combining a piperidine ring

with a methoxy-substituted phenyl group, presents a unique profile of chemical reactivity and,

consequently, specific handling requirements. This guide provides a comprehensive,

technically grounded framework for the safe utilization of 4-(3-Methoxyphenyl)piperidine in a

laboratory setting, moving beyond rote protocol to explain the scientific rationale behind each

safety recommendation.

Section 1: Hazard Profile and Toxicological
Assessment
A thorough understanding of a chemical's intrinsic hazards is the foundation of safe laboratory

practice. While a specific, comprehensive toxicological profile for 4-(3-
Methoxyphenyl)piperidine is not extensively documented in publicly available literature, a

reliable hazard assessment can be constructed by examining its structural components: the

piperidine core and the methoxyphenyl substituent. The safety data for closely related analogs,
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such as 4-(2-Methoxyphenyl)piperidine and the parent compound, piperidine, provide critical

insights.[1][2][3]

GHS Hazard Classification (Inferred)
Based on the known hazards of its analogs, 4-(3-Methoxyphenyl)piperidine should be

handled as a substance with the following potential classifications under the Globally

Harmonized System (GHS):

Table 1: Inferred GHS Hazard Classification
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Hazard Class Hazard Category Hazard Statement Rationale

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

The piperidine moiety

is known to be

corrosive, and

analogs consistently

show skin irritation

potential.[1][2][3]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation

Direct contact is likely

to cause significant

irritation, a common

property of amine-

containing

heterocyclic

compounds.[1][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

Inhalation of dust or

aerosols may irritate

the respiratory tract.[1]

[3]

Acute Toxicity (Oral,

Dermal, Inhalation)

Category 3/4

(Assumed)

H302/H311/H331:

Harmful if swallowed,

Toxic in contact with

skin, Toxic if inhaled

The parent

compound, piperidine,

exhibits significant

acute toxicity. It is

prudent to assume

this derivative carries

similar risks until

proven otherwise.[2]

Disclaimer: This classification is inferred from structurally similar compounds. Always consult

the supplier-specific Safety Data Sheet (SDS) for the most accurate information.

The Chemistry of Corrosivity
The basicity of the secondary amine within the piperidine ring is a primary driver of its irritant

and corrosive properties. This amine can readily accept a proton, allowing it to disrupt

biological membranes and cause chemical burns upon direct contact. The methoxy group on
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the phenyl ring can modulate this basicity but does not eliminate the inherent hazard of the

piperidine core.

Section 2: Proactive Safety Protocols and Personal
Protective Equipment (PPE)
Engineering controls and personal protective equipment are the primary means of mitigating

the risks identified above. The choice of each should be deliberate and informed by the specific

experimental procedures being undertaken.

Engineering Controls: The First Line of Defense
Chemical Fume Hood: All manipulations of solid 4-(3-Methoxyphenyl)piperidine and its

solutions must be conducted in a properly functioning chemical fume hood. This is non-

negotiable and serves to prevent inhalation of airborne particulates or vapors.

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions.[3]

Eyewash Stations and Safety Showers: These must be readily accessible and tested

regularly. Their proximity is critical for immediate decontamination in case of accidental

contact.[3][4]

Personal Protective Equipment (PPE): A Necessary
Barrier
Table 2: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side shields or a full-face

shield.

Protects against splashes and

airborne dust, preventing

severe eye irritation. Standard

safety glasses are insufficient.

[3]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact. Gloves

should be inspected before

use and changed immediately

if contamination is suspected.

[4]

Body Protection
A flame-retardant lab coat, fully

fastened.

Protects skin and personal

clothing from contamination.

Respiratory Protection
A NIOSH-approved respirator

with appropriate cartridges.

Required if working outside a

fume hood or if there is a risk

of generating significant dust

or aerosols.[3]

Section 3: Handling, Storage, and Emergency
Procedures
Proper chemical management extends from the moment a reagent is received to its final

disposal.

Prudent Laboratory Handling
Weighing: Weigh solid 4-(3-Methoxyphenyl)piperidine in a fume hood or a ventilated

balance enclosure to contain dust.

Transfers: Use spatulas and other tools that minimize the generation of dust. For solutions,

use cannulas or syringes to avoid spills.

Housekeeping: Maintain a clean and organized workspace. Wash hands thoroughly after

handling the compound, even if gloves were worn.[1] Do not eat, drink, or smoke in the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=BTB13447DA&productDescription=4-%282-METHOXYPHENYL%29PIPERI1GR&vendorId=VN00092202&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/1543.pdf
https://www.fishersci.com/store/msds?partNumber=BTB13447DA&productDescription=4-%282-METHOXYPHENYL%29PIPERI1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1366445?utm_src=pdf-body
https://aaron-chemistry.de/mediadownload/18087/MSDS%20540,%20CAS%2058333-75-8,%20Unavera,%20engl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


laboratory.[4]

Chemical Storage
Store 4-(3-Methoxyphenyl)piperidine in a tightly sealed, properly labeled container. The

storage location should be a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[1]

Emergency Response: A Step-by-Step Workflow
In the event of an accidental release, a structured response is crucial to ensure safety.

Diagram 1: Workflow for Accidental Spill Response

Caption: A systematic workflow for responding to a spill of 4-(3-Methoxyphenyl)piperidine.

First Aid Measures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[1][3]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

Section 4: Physical and Chemical Data
Understanding the physical properties of a compound is essential for designing experiments

and anticipating its behavior.

Table 3: Physical and Chemical Properties of 4-(3-Methoxyphenyl)piperidine and Related

Compounds
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Property
Value (4-(3-
Methoxyphenyl)piperidine)

Value (Piperidine - Parent
Compound)

Molecular Formula C₁₂H₁₇NO C₅H₁₁N

Molecular Weight 191.27 g/mol [5] 85.15 g/mol

Appearance
Likely a solid at room

temperature
Clear, colorless liquid[4]

Boiling Point Data not readily available 106 °C

Melting Point Data not readily available -13 °C

Density Data not readily available 0.862 g/cm³

Conclusion
4-(3-Methoxyphenyl)piperidine is a valuable tool in the arsenal of the research chemist. Its

potential hazards, primarily related to its piperidine core, are significant but manageable

through a combination of robust engineering controls, diligent use of personal protective

equipment, and adherence to prudent handling practices. By understanding the chemical

principles that underlie its reactivity and potential toxicity, researchers can foster a culture of

safety that enables scientific advancement without compromising personal well-being.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-(3-Methoxyphenyl)piperidine safety data sheet and
handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366445#4-3-methoxyphenyl-piperidine-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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